Cas no 396-63-4 (4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine)

4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine is a heterocyclic compound featuring a pyrimidine core substituted with a thienyl group at the 4-position and a trifluoromethyl group at the 6-position. The presence of the thienyl moiety enhances electronic delocalization, while the electron-withdrawing trifluoromethyl group contributes to increased stability and reactivity in synthetic applications. This compound is particularly valuable in medicinal chemistry and agrochemical research, where its structural motifs are leveraged for designing biologically active molecules. Its well-defined reactivity profile and compatibility with cross-coupling reactions make it a versatile intermediate for constructing complex heterocyclic frameworks. The compound’s high purity and consistent performance ensure reliable results in advanced synthetic workflows.

4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine structure

396-63-4 structure

Product Name:4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine

CAS No:396-63-4

MF:C₉H₆F₃N₃S

MW:245.22425031662

MDL:MFCD00160468

CID:320327

PubChem ID:295814

Update Time:2025-10-19

4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine Chemical and Physical Properties

Names and Identifiers

- 2-Pyrimidinamine,4-(2-thienyl)-6-(trifluoromethyl)-
- 4-thiophen-2-yl-6-(trifluoromethyl)pyrimidin-2-amine
- 4-[2]Thienyl-6-trifluormethyl-pyrimidin-2-ylamin
- 4-[2]thienyl-6-trifluoromethyl-pyrimidin-2-ylamine
- 4-thiophen-2-yl-6-trifluoromethyl-pyrimidin-2-ylamine
- AC1L6OZG
- CCG-45197
- HMS556O11
- Maybridge1_005423
- NSC165424
- STK077661
- STOCK1S-58706
- CS-0314820
- MFCD00160468
- BRD-K32551605-001-01-6
- 4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinamine
- SR-01000634980-1
- 396-63-4
- 4-(thiophen-2-yl)-6-(trifluoromethyl)pyrimidin-2-amine
- 2T-0639
- CHEMBL3988883
- NSC-165424
- FEPBAGSLQYJRHA-UHFFFAOYSA-N
- DTXSID50304328
- 4-(Trifluoromethyl)-6-(thiophen-2-yl)pyrimidin-2-amine
- AN-512/13263025
- AKOS000545359
- 4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine
- MDL： MFCD00160468
- Inchi： 1S/C9H6F3N3S/c10-9(11,12)7-4-5(14-8(13)15-7)6-2-1-3-16-6/h1-4H,(H2,13,14,15)
- InChI Key： FEPBAGSLQYJRHA-UHFFFAOYSA-N
- SMILES： S1C=CC=C1C1C=C(C(F)(F)F)N=C(N)N=1

Computed Properties

Exact Mass: 245.02358
Monoisotopic Mass: 245.02345286g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 80Å²

Experimental Properties

PSA: 51.8
LogP: 3.38730

4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB341448-100 mg	4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine; .	396-63-4		100mg	€208.80	2023-04-26
TRC	T221825-5mg	4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine	396-63-4		5mg	$ 110.00	2022-06-03
TRC	T221825-10mg	4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine	396-63-4		10mg	$ 185.00	2022-06-03
TRC	T221825-25mg	4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine	396-63-4		25mg	$ 365.00	2022-06-03
Key Organics Ltd	2T-0639-1MG	4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinamine	396-63-4	>90%	1mg	£37.00	2025-02-08
Key Organics Ltd	2T-0639-5MG	4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinamine	396-63-4	>90%	5mg	£46.00	2025-02-08
Key Organics Ltd	2T-0639-10MG	4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinamine	396-63-4	>90%	10mg	£63.00	2025-02-08
Key Organics Ltd	2T-0639-50MG	4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinamine	396-63-4	>90%	50mg	£102.00	2025-02-08
Key Organics Ltd	2T-0639-100MG	4-(2-thienyl)-6-(trifluoromethyl)-2-pyrimidinamine	396-63-4	>90%	100mg	£146.00	2025-02-08
abcr	AB341448-100mg	4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine; .	396-63-4		100mg	€283.50	2025-04-19

4-(2-Thienyl)-6-(trifluoromethyl)-2-pyrimidinamine Related Literature

1. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
4. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148

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